5-Isopropyl-2,6-diethyl-2-methyltetrahydro-2H-pyran

• CAS No.: 1120363-98-5
• Molecular Formula: C13H26O
• Molecular Weight: 198.34 g/mol
• IUPAC Name: 2,6-diethyl-2-methyl-5-propan-2-yloxane
• InChI: InChI=1S/C13H26O/c1-6-12-11(10(3)4)8-9-13(5,7-2)14-12/h10-12H,6-9H2,1-5H3
• InChI Key: PSBALWGXLHHTHS-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(CCC(O1)(C)CC)C(C)C
• density: 0.860-0.867
• physical_description: Colorless to yellow liquid; fresh aroma
• solubility: Practically insoluble to insoluble in water; Soluble (in ethanol)

Description

5-Isopropyl-2,6-diethyl-2-methyltetrahydro-2H-pyran is a useful research compound. Its molecular formula is C13H26O and its molecular weight is 198.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The hydrogenation was carried out in a hydrogenation autoclave. 202 g of 6-ethyl-5-isopropenyl-2-methyl-2-vinyltetrahydropyran (from stage 1) were filled along with 8 g of Pd/active charcoal (Pd content: 5%) in the autoclave in the autoclave and hydrogenated at 30 bar hydrogen pressure. The reaction took place exothermically from 20° C. to approximately 50° C., after which heating to 90° C. was carried out. The H2 absorption was complete after 35 minutes. 107% of theoretical H2 was absorbed. The catalyst was filtered off and this was then rinsed with ethanol. The material obtained in this way was distilled via a 120 cm column. 131 g of 2,6-diethyl-5-isopropyl-2-methyl-tetrahydropyran (purity >97%) were obtained (73% of theoretical yield).